BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical and Chemical Properties of Potassium-
41

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of Potassium-41 (1K), a stable isotope of potassium. The information compiled
herein is intended to serve as a critical resource for researchers, scientists, and professionals
in the field of drug development, offering detailed data, experimental insights, and a
visualization of its role in biological transport studies.

Core Physical Properties

Potassium-41 is one of the two stable, naturally occurring isotopes of potassium, the other
being Potassium-39.[1][2] Unlike the radioactive isotope Potassium-40, 41K is non-radioactive
and has been utilized in a variety of scientific applications, including agrochemical research
and drug design.[3][4]

The fundamental physical characteristics of Potassium-41 are summarized in the table below,
providing a quantitative look at its atomic and nuclear properties.
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Property

Value

Atomic Mass

40.96182526 g/mol [5], 40.9618260 amu[6]

Natural Abundance

6.7302%[7][8][9]

Stability

Stable[1][2][8]

Nuclear Spin (1)

3/2[7]18]

Magnetic Dipole Moment ()

+0.214872(5) pN[8]

Electric Quadrupole Moment (Q)

+0.0734(7) barn[8]

Binding Energy

351.61895788 MeV[8]

Mass Excess

-35.559074 MeV[10]

Electron Configuration

[Ar] 4st (for the potassium atom)[2]

Atomic Radius

227.2 pm[2]

Covalent Radius

220 pm[3]

Van der Waals Radius

275 pm[2][3]

Crystal Structure (of Potassium)

Body-Centered Cubic (BCC)[3][4]

Melting Point (of Potassium)

336.7 K[3][4]

Boiling Point (of Potassium)

1032 K[3][4]

Chemical Properties and Reactivity

As an isotope of potassium, 4K exhibits the characteristic chemical behavior of an alkali metal.

It is highly reactive and readily forms a +1 cation (K*) in chemical reactions. In its elemental

form, potassium is a soft, silvery-gray metal that reacts vigorously with water, producing

potassium hydroxide (KOH) and hydrogen gas in a highly exothermic reaction.[2][11] Due to its

high reactivity, elemental potassium is not found in nature.[11]

Potassium-41 is typically supplied and used in the form of its compounds, most commonly as

Potassium-41 Chloride (**KCI).[2][3] Other common compounds of potassium include

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/131708401
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=K41
https://www.webelements.com/potassium/isotopes.html
https://www.chemlin.org/isotope/potassium-41
https://www.isotopes.gov/products/potassium
https://en.wikipedia.org/wiki/Isotopes_of_potassium
https://www.americanelements.com/potassium-41-chloride-isotope
https://www.chemlin.org/isotope/potassium-41
https://www.webelements.com/potassium/isotopes.html
https://www.chemlin.org/isotope/potassium-41
https://www.chemlin.org/isotope/potassium-41
https://www.chemlin.org/isotope/potassium-41
https://www.chemlin.org/isotope/potassium-41
https://periodictable.com/Isotopes/019.41/index.html
https://www.americanelements.com/potassium-41-chloride-isotope
https://www.americanelements.com/potassium-41-chloride-isotope
https://www.buyisotope.com/potassium-41-isotope.php
https://www.americanelements.com/potassium-41-chloride-isotope
https://www.buyisotope.com/potassium-41-isotope.php
https://www.buyisotope.com/potassium-41-isotope.php
https://www.buyisotope.com/k-41-isotope.php
https://www.buyisotope.com/potassium-41-isotope.php
https://www.buyisotope.com/k-41-isotope.php
https://www.buyisotope.com/potassium-41-isotope.php
https://www.buyisotope.com/k-41-isotope.php
https://www.americanelements.com/potassium-41-chloride-isotope
https://en.wikipedia.org/wiki/Potassium
https://en.wikipedia.org/wiki/Potassium
https://www.americanelements.com/potassium-41-chloride-isotope
https://www.buyisotope.com/potassium-41-isotope.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

potassium hydroxide, potassium peroxide, potassium nitrate (KNOs), potassium
permanganate, potassium carbonate, and potassium sulfate.[11][12]

Experimental Protocols for Isotopic Analysis

The determination and quantification of Potassium-41, particularly in the context of isotopic
ratio studies, rely on sophisticated analytical techniques. While specific protocols are
application-dependent, the following methodologies represent the core experimental
approaches cited in the literature.

Activation Analysis

Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for
determining the elemental composition of a wide variety of materials. For the detection of 41K, a
sample is irradiated with neutrons, causing the stable 41K isotope to capture a neutron and
transform into the radioactive isotope Potassium-42 (#2K). As 42K decays, it emits characteristic
gamma rays, which can be measured. The intensity of these gamma rays is proportional to the
amount of 42K in the original sample. This method has been employed in soil and plant
investigations to trace the uptake and distribution of potassium.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The nuclear magnetic properties of 41K, specifically its nuclear spin of 3/2 and its magnetic
moment, make it an NMR-active nucleus.[8] K NMR spectroscopy can be used to probe the
local chemical environment of potassium ions in solution and in solid materials.[14] By
measuring the resonance frequency and relaxation times of the 41K nucleus, information about
its interactions with neighboring atoms and molecules can be obtained.[14]

Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)

For high-precision measurements of potassium isotope ratios (*1K/3°K), MC-ICP-MS is the
state-of-the-art technique.[15][16] This method involves introducing a sample into a high-
temperature plasma, which ionizes the potassium atoms. The resulting ions are then
accelerated and separated based on their mass-to-charge ratio in a magnetic field. A multi-
collector system allows for the simultaneous detection of different isotopes, enabling highly
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precise and accurate determination of isotopic ratios.[15][16] This technique is crucial for
studies investigating isotopic fractionation in biological and geological systems.[15][16]

Isotopic Fractionation in Biological Transport

Recent studies have highlighted the utility of stable potassium isotopes in elucidating the
mechanisms of potassium transport in biological systems.[15] The research indicates that
different cellular transport mechanisms can lead to isotopic fractionation, meaning they
preferentially transport one isotope over the other.[15]

Specifically, it has been observed that passive transport of K+ through channels and pores
tends to favor the lighter isotope, 3°K.[15] In contrast, active transport against an
electrochemical gradient via pumps and co-transporters shows less isotopic fractionation.[15]
This differential behavior provides a powerful tool for quantitatively assessing the fluxes of
potassium through various transport pathways in vivo.

Below is a diagram illustrating this principle of differential potassium isotope transport across a
cell membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

